tert-Butyl 4-(hydroxymethyl)phenethylcarbamate

• IUPAC Name: tert-butyl N-[2-[4-(hydroxymethyl)phenyl]ethyl]carbamate
• InChI: InChI=1S/C14H21NO3/c1-14(2,3)18-13(17)15-9-8-11-4-6-12(10-16)7-5-11/h4-7,16H,8-10H2,1-3H3,(H,15,17)
• InChI Key: UDROTENLDOIPLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCC1=CC=C(C=C1)CO
• Molecular Formula: C14H21NO3
• DSSTOX Substance ID: DTXSID70624939
• Molecular Weight: 251.32 g/mol
• CAS RN: 421551-76-0

Description

Molecular Structure Analysis

The molecular structure of “tert-Butyl 4-(hydroxymethyl)phenethylcarbamate” consists of a carbamate group (NHCOO) attached to a phenethyl group, which is further substituted with a hydroxymethyl group. The molecular weight of the compound is 251.32 g/mol.

Scientific Research Applications

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Targeted Protein Degradation

. This application is crucial in developing new therapeutic strategies for diseases where protein malfunction or overexpression is a factor.

Alzheimer’s Research

. This suggests that tert-Butyl 4-(hydroxymethyl)phenethylcarbamate could play a role in the synthesis of novel compounds aimed at managing neurodegenerative conditions.

Synthesis routes and methods I

Procedure details

A 1M solution of borane-tetrahydrofuran complex in tetrahydrofuran (100 mL, 100 mmol) was added directly to solid (4-(2-(tert-butoxycarbonylamino)ethyl)benzoic acid (12.4 g, 46.7 mmol). The resulting solution was stirred at ambient temperature for 1 hour, carefully quenched with water (250 mL), and extracted with ethyl acetate (500 mL). The organic layer was washed with saturated sodium bicarbonate (200 mL) and brine (100 mL), dried over sodium sulfate and concentrated to afford tert-butyl 4-(hydroxymethyl)phenethylcarbamate as a pale yellow oil (10.0 g, 85% yield).

Synthesis routes and methods II

Procedure details

To a solution of ethyl 4-{2-[(tert-butoxycarbonyl)amino]ethyl}benzoate (4 g) in tetrahydrofuran (30 ml) was added lithium aluminum hydride (0.82 g), and the mixture was stirred at 0° C. for 30 min. Water (3.6 ml) and 1N aqueous sodium hydroxide solution (1 ml) were added to quench the reaction, and the precipitate was filtered off. The filtrate was dried over anhydrous sodium sulfate, and concentrated under reduced pressure to give the title compound (3.8 g) as a colorless oil.